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Compound of Interest

Compound Name: Apalutamide D4

Cat. No.: B8117028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the

Apalutamide-d4 analytical standard, a critical tool for researchers and professionals in drug

development. This document outlines key suppliers, product specifications, and a detailed

experimental protocol for its application in bioanalytical methods.

Apalutamide-d4, the deuterium-labeled analogue of the potent androgen receptor inhibitor

Apalutamide, serves as an ideal internal standard for quantitative analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures accuracy and

precision in the determination of Apalutamide concentrations in various biological matrices.

Commercial Availability
Apalutamide-d4 analytical standards are available from several reputable suppliers. The

following table summarizes the offerings from key vendors. Please note that pricing and

availability are subject to change and should be confirmed directly with the suppliers.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

MedchemExpres

s
Apalutamide-d4 HY-16335S >99% 1mg, 5mg, 10mg

Simson Pharma Apalutamide D4 Not specified
High Purity (CoA

provided)
Inquire for details

SynZeal Apalutamide D4 SZ-A086D04
High Purity (CoA

provided)
Inquire for details

DC Chemicals Apalutamide D4 Not specified High Purity Inquire for details

GlpBio Apalutamide D4 GC60589 >98% 1mg, 5mg, 10mg

Experimental Protocol: Quantification of
Apalutamide in Human Plasma using LC-MS/MS
with Apalutamide-d4 as an Internal Standard
This section details a typical experimental protocol for the analysis of Apalutamide in human

plasma, adapted from established bioanalytical methods.

Materials and Reagents
Apalutamide analytical standard

Apalutamide-d4 internal standard

Human plasma (blank)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MΩ·cm)
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Protein precipitation solvent (e.g., Acetonitrile)

Preparation of Stock and Working Solutions
Apalutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Apalutamide in

methanol.

Apalutamide-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Apalutamide-d4 in methanol.[1]

Working Solutions: Prepare serial dilutions of the Apalutamide stock solution in 50%

methanol to create calibration standards and quality control (QC) samples at various

concentrations. Prepare a working solution of the Apalutamide-d4 IS at an appropriate

concentration (e.g., 100 ng/mL) in 50% methanol.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Apalutamide-d4 IS working solution.

Vortex briefly.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography system.
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Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Apalutamide: m/z 478.1 → 365.1

Apalutamide-d4: m/z 482.1 → 369.1

Data Analysis: Quantify Apalutamide by calculating the peak area ratio of the analyte to the

internal standard.

Workflow for Procurement and Use of Apalutamide-
d4 Analytical Standard
The following diagram illustrates the typical workflow from identifying the need for an analytical

standard to its final use in a research or development setting.
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Procurement and Use of Apalutamide-d4 Analytical Standard

Procurement

Application

Identify Need

Supplier Research

Define requirements

Request Quote

Select potential vendors

Purchase Order

Evaluate offers

Receive & Verify

Place order

Standard Preparation

Check CoA, store properly

Sample Analysis

Prepare stock & working solutions

Data Processing

LC-MS/MS analysis

Reporting

Quantify results

Click to download full resolution via product page

Caption: Workflow for procuring and using an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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